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Compound of Interest

Compound Name:
1-(2-Aminopropoxy)-3-

chlorobenzene

Cat. No.: B13213829

Get Quote

Chemical Identity & Structural Analysis
1-(2-Aminopropoxy)-3-chlorobenzene is a chiral primary amine characterized by a 3-

chlorophenoxy ether tail attached to a 2-aminopropyl moiety. It serves as a "linker-divergent"

intermediate, where the steric bulk of the chlorine atom at the meta position influences the

binding affinity of downstream pharmaceutical targets (e.g., norepinephrine reuptake inhibitors).
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Identifier Type Value Notes

IUPAC Name
1-(3-Chlorophenoxy)propan-2-

amine
Preferred systematic name

Common Name
3-

Chlorophenoxyisopropylamine
Descriptive synthesis name

CAS Number (Base) 117322-91-5 Free base (Liquid)

CAS Number (HCl) 20871-82-3 Hydrochloride Salt (Solid)

Molecular Formula C₉H₁₂ClNO Base

SMILES CC(CN)COc1cccc(Cl)c1
Note: Isomeric configurations

(R/S) exist

Physical & Thermodynamic Properties
The properties below distinguish between the Free Base (oily liquid, lipophilic) and the

Hydrochloride Salt (crystalline solid, hydrophilic), which is the form typically supplied for

stability.

Table 1: Physicochemical Specifications
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Property
Free Base
(Predicted/Observed)

Hydrochloride Salt
(Experimental)

Molecular Weight 185.65 g/mol 222.11 g/mol

Physical State
Viscous, colorless to pale

yellow oil

White to off-white crystalline

powder

Melting Point N/A (Liquid at RT) 148 – 152 °C [1]

Boiling Point ~245 °C (at 760 mmHg) Decomposes prior to boiling

Density 1.12 ± 0.06 g/cm³
Bulk density varies by crystal

habit

LogP (Lipophilicity) 2.15 (Predicted) ~0.5 (Ionized in water)

pKa (Basic) 9.6 ± 0.2 (Amine group) N/A

Solubility
Soluble in DCM, EtOAc,

Methanol

Soluble in Water (>50 mg/mL),

DMSO

Mechanistic Insight: The "Meta-Chloro" Effect
The chlorine substituent at the 3-position (meta) is electron-withdrawing (-I effect) but less

sterically hindering than an ortho substituent. This lowers the electron density of the aromatic

ring compared to the unsubstituted analog, slightly increasing the acidity of the phenols used in

synthesis but having minimal electronic effect on the distal amine pKa (approx. 9.6). This pKa

value dictates that at physiological pH (7.4), the molecule exists predominantly (>99%) in its

protonated, cationic form, which is critical for solubility in aqueous biological assays.

Experimental Protocols for Characterization
Protocol A: pKa Determination via Potentiometric
Titration
Objective: To validate the ionization constant for formulation stability.

Preparation: Dissolve 5.0 mg of the HCl salt in 20 mL of degassed water/methanol (80:20

v/v) to ensure full solubility.
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Calibration: Calibrate the pH electrode using NIST standards (pH 4.01, 7.00, 10.01).

Titration: Titrate with 0.1 M NaOH at 25°C under inert N₂ atmosphere to prevent carbonate

formation.

Analysis: Plot pH vs. Volume of NaOH. The inflection point (half-equivalence point)

represents the pKa.

Self-Validating Check: The curve should show a single sharp inflection corresponding to

the primary amine deprotonation.

Protocol B: Lipophilicity (LogD) Measurement via
Shake-Flask HPLC
Objective: To determine distribution coefficient at pH 7.4.

Phase System: Prepare n-octanol (saturated with phosphate buffer pH 7.4) and phosphate

buffer (saturated with n-octanol).

Equilibration: Add 1 mg of compound to 2 mL of the octanol/buffer system (1:1 ratio). Vortex

for 1 hour; centrifuge at 3000 rpm for 10 min to separate phases.

Quantification: Analyze both phases using HPLC-UV (254 nm).

Calculation:

.

Synthesis & Impurity Profiling
Understanding the synthesis origin is vital for identifying potential impurities (e.g., unreacted

phenols or dimeric byproducts).

Reaction Pathway Visualization
The standard synthesis involves the nucleophilic attack of 3-chlorophenol on propylene oxide,

followed by functional group transformation to the amine.
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Figure 1: Synthetic route highlighting the critical alcohol intermediate. Incomplete amination

results in residual alcohol or mesylate impurities.

Handling, Stability & Safety
Hygroscopicity: The HCl salt is moderately hygroscopic. Store in a desiccator at -20°C for

long-term stability.

Oxidation: The primary amine is susceptible to oxidation (N-oxide formation) upon prolonged

air exposure. Store under Argon.

Safety:

GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

First Aid: In case of contact, wash with copious water. The lipophilic nature allows rapid

skin permeation; wear nitrile gloves.
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To cite this document: BenchChem. [Technical Guide: Physical Properties & Characterization
of 1-(2-Aminopropoxy)-3-chlorobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13213829/docs#technical-guide-physical-properties-
characterization-of-1-2-aminopropoxy-3-chlorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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